Cas no 453562-69-1 (Motesanib)

Motesanib (AMG 706) is a potent ATP competitive inhibitor of vegfr1/2/3 with an IC50 value of 2 nm/3 nm/6 nm, which is similar to the selectivity for kit and more than 10 times that of PDGFR and ret

Motesanib structure

Product Name:Motesanib

CAS No:453562-69-1

Molecular Formula:C₂₂H₂₃N₅O

Molecular Weight:373.45092

MDL:MFCD10567689

CID:68149

PubChem ID:11667893

Motesanib Properties

Names and Identifiers

- Motesanib
- N-(2,3-Dihydro-3,3-dimethyl-1H-indol-6-yl)-2-[(4-pyridinylmethyl)amino]-3-pyridinecarboxamide
- Motesanib (AMG-706)
- Motesanib(AMG706)
- N-(3,3-dimethylindolin-6-yl)-2-(pyridin-4-ylmethylamino)nicotinamide
- AMG 706
- AMG-706
- Motesanib Base
- 453562-69-1
- SB14621
- AMG706/ Motesanib
- N-(3,3-dimethyl-1,2-dihydroindol-6-yl)-2-(pyridin-4-ylmethylamino)-3-pyridinecarboxamide
- N-(3,3-dimethylindolin-6-yl)-2-((pyridin-4-ylmethyl)amino)nicotinamide
- MFCD10567689
- HY-10228
- Q6917202
- N-(2,3-dihydro-3,3-dimethyl-1H-indol-6-yl)-2-((4-pyridinylmethyl)amino)-3-pyridinecarboxamide
- NSC800801
- HMS3265G20
- N-(3,3-DIMETHYL-2,3-DIHYDRO-1H-INDOL-6-YL)-2-((PYRIDIN-4-YLMETHYL)AMINO)NICOTINAMIDE
- Motesanib [USAN]
- NSC-800801
- HMS3244A09
- N-(3,3-dimethyl-2,3-dihydro-1H-indol-6-yl)-2-[(pyridin-4- ylmethyl)amino]pyridine-3-carboxamide
- s5793
- DB05575
- 3-Pyridinecarboxamide, N-(2,3-dihydro-3,3-dimethyl-1H-indol-6-yl)-2-((4-pyridinylmethyl)amino)-
- Motesanib [USAN:INN]
- cid_11667893
- BCP9000289
- HMS3244A10
- NCGC00263205-06
- AMG706
- CHEMBL572881
- NS00071589
- MOTESANIB [MART.]
- DTXSID10196488
- HMS3265H20
- FT-0706483
- HMS3265G19
- BRD-K99616396-316-01-2
- SCHEMBL187470
- MOTESANIB [WHO-DD]
- AKOS005146333
- MOTESANIB [MI]
- EX-8571
- AS-16212
- BDBM24773
- U1JK633AYI
- A19395
- D06678
- MOTESANIB [INN]
- GTPL5660
- BCP01982
- CHEBI:51098
- UNII-U1JK633AYI
- N-(3,3-dimethylindolin-6-yl)-2-(4-pyridylmethylamino)nicotinamide
- N-(3,3-dimethyl-2,3-dihydro-1H-indol-6-yl)-2-[(pyridin-4-ylmethyl)amino]pyridine-3-carboxamide
- EX-A487
- NSC-760843
- N-(3,3-dimethyl-1,2-dihydroindol-6-yl)-2-(pyridin-4-ylmethylamino)pyridine-3-carboxamide
- HMS3265H19
- PA-11667893
- NSC760843
- AC-32664
- N-(3,3-Dimethyl-2,3-dihydro-1H-indol-6-yl)-2-((pyridin-4-ylmethyl)amino)pyridine-3-carboxamide
- NCGC00263205-01
- J-522983
- BCPP000407
- Motesanib (USAN)
- 453562-69-1 (free base)
- HMS3244B09
- BRD-K99616396-316-04-6
- BRD-K99616396-001-05-1
- motesanibum
- BRD-K99616396-316-05-3
- Motesanib?
- BRD-K99616396-316-06-1
- DTXCID20118979
- MOTESANIB (MART.)
- SDCCGSBI-0654329.P001
- MDL： MFCD10567689
- InChIKey： RAHBGWKEPAQNFF-UHFFFAOYSA-N
- Inchi： 1S/C22H23N5O/c1-22(2)14-26-19-12-16(5-6-18(19)22)27-21(28)17-4-3-9-24-20(17)25-13-15-7-10-23-11-8-15/h3-12,26H,13-14H2,1-2H3,(H,24,25)(H,27,28)
- SMILES： O=C(C1=CC=CN=C1NCC2=CC=NC=C2)NC3=CC(NCC4(C)C)=C4C=C3

Computed Properties

Exact Mass: 373.19000
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 6
Rotatable Bond Count: 6
Monoisotopic Mass: 373.19026
Heavy Atom Count: 28
Complexity: 533
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3.9
Topological Polar Surface Area: 78.9

Experimental Properties

LogP: 4.32810
PSA: 78.94000
Refractive Index: 1.669
Boiling Point: 517.3±50.0°C at 760 mmHg
Melting Point: Not available
Vapor Pressure: 0.0±1.3 mmHg at 25°C
Flash Point: 517.258 °C at 760 mmHg
Density: 1.251

Motesanib Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00D8H0-1mg	Motesanib	453562-69-1	98%	1mg	$9.00	2024-05-02
A2B Chem LLC	AG16708-1mg	Motesanib	453562-69-1	98%	1mg	$9.00	2024-04-20
abcr	AB446423-	N-(3,3-Dimethylindolin-6-yl)-2-(pyridin-4-ylmethylamino)nicotinamide; .	453562-69-1			€181.70	2023-03-31
Ambeed	A123381-50mg	N-(3,3-Dimethylindolin-6-yl)-2-((pyridin-4-ylmethyl)amino)nicotinamide	453562-69-1	98%	50mg	$133.0	2024-07-19
Apollo Scientific	BIFK0029-10mg	Motesanib	453562-69-1	99%	10mg	£45.00	2024-07-21
Biosynth	FM65094-10 mg	Motesanib	453562-69-1		10mg	$70.00
Chemenu	CM146855-100mg	N-(2,3-Dihydro-3,3-dimethyl-1H-indol-6-yl)-2-[(4-pyridinylmethyl)amino]-3-pyridinecarboxamide	453562-69-1	95%+	100mg	$622	2021-08-05
ChemScence	CS-0028-10mg	Motesanib	453562-69-1	99.99%	10mg	$66.0	2022-04-27
DC Chemicals	DC10284-100 mg	Motesanib	453562-69-1	>98%	100mg	$200.0	2022-02-28
eNovation Chemicals LLC	D518764-50mg	Motesanib (AMG706)	453562-69-1	>98%	50mg	$390	2022-06-08

Motesanib Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:453562-69-1)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:453562-69-1)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

Motesanib Related Literature

1. Targeting the inactive conformation of protein kinases: computational screening based on ligand conformation

Pascal Bonnet,Daniel Mucs,Richard A. Bryce Med. Chem. Commun. 2012 3 434

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